Cas no 61924-59-2 (2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester)

2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester structure
61924-59-2 structure
Product name:2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester
CAS No:61924-59-2
MF:C13H13NO4
MW:247.246623754501
CID:1630980

2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester
    • Inchi: 1S/C13H13NO4/c1-2-18-13(15)12(14(16)17)10-6-9-11-7-4-3-5-8-11/h3-10H,2H2,1H3
    • InChI Key: FDLMRYDMYVJTLX-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C([N+]([O-])=O)=CC=CC1=CC=CC=C1

Computed Properties

  • Exact Mass: 247.08449

Experimental Properties

  • Density: 1.199±0.06 g/cm3(Predicted)
  • Melting Point: 77-79 °C
  • Boiling Point: 405.0±45.0 °C(Predicted)
  • PSA: 69.44

2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester Related Literature

Recommend Articles

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD